N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide

• Molecular Formula: C19H22Cl2N2O5S2
• Molecular Weight: 493.4 g/mol
• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H22Cl2N2O5S2/c1-28-16-10-11-17(19(21)18(16)20)29(24,25)22-14-6-8-15(9-7-14)30(26,27)23-12-4-2-3-5-13-23/h6-11,22H,2-5,12-13H2,1H3
• InChI Key: DEWMEMHIALCABO-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3)Cl)Cl

Description

N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide, also known as ADX-10059, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of sulfonylphenyl derivatives and has been found to possess potent activity against several enzymes and receptors.

Mechanism of Action

The mechanism of action of N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide involves the inhibition of the TRPV1 receptor, which is a non-selective cation channel that is activated by various stimuli, including heat, acid, and capsaicin. The inhibition of this receptor has been found to reduce the activity of sensory neurons that are involved in pain sensation and inflammation. This mechanism of action has been extensively studied in preclinical studies and has been found to be effective in reducing the symptoms of various diseases.
Biochemical and Physiological Effects:
N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide has been found to have several biochemical and physiological effects, including the inhibition of TRPV1 receptor activity, the reduction of pain sensation and inflammation, and the improvement of gastrointestinal function. These effects have been demonstrated in preclinical studies and have been found to be dose-dependent.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide in lab experiments include its potent activity against the TRPV1 receptor, its reproducible synthesis method, and its well-characterized mechanism of action. However, the limitations of using N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in human subjects.

Future Directions

There are several future directions for the study of N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide, including the evaluation of its safety and efficacy in human subjects, the identification of new therapeutic applications, and the development of new analogs with improved activity and selectivity. Additionally, the use of N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide in combination with other drugs or therapies may also be explored to enhance its therapeutic potential. Overall, N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide represents a promising compound with potential applications in various diseases.

Synthesis Methods

The synthesis of N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide involves the reaction of 4-aminobenzenesulfonyl chloride with N-azepan-1-amine in the presence of a base. The resulting product is then reacted with 2,3-dichloro-4-methoxybenzenesulfonyl chloride to obtain the final compound. This synthesis method has been reported in several scientific journals and has been found to be efficient and reproducible.

Scientific Research Applications

N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including gastroesophageal reflux disease (GERD), irritable bowel syndrome (IBS), and migraine. In preclinical studies, N-[4-(azepan-1-ylsulfonyl)phenyl]-2,3-dichloro-4-methoxybenzenesulfonamide has been found to inhibit the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain sensation and inflammation. This inhibition has been found to reduce the symptoms of GERD, IBS, and migraine in animal models.